((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile (hereafter referred to as Compound T) is a heterocyclic compound featuring a 2,4,5-thiadiazole ring linked via an amino-methylene bridge to two cyano groups. Its molecular formula is C₅H₃N₅S, with a molar mass of 181.19 g/mol. The thiadiazole core contributes to aromatic stability, while the electron-withdrawing cyano groups enhance electrophilicity, making it a candidate for applications in medicinal chemistry and materials science.
Properties
IUPAC Name |
2-[(1,3,4-thiadiazol-2-ylamino)methylidene]propanedinitrile | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3N5S/c7-1-5(2-8)3-9-6-11-10-4-12-6/h3-4H,(H,9,11) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STIBIIAXPUGFMO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN=C(S1)NC=C(C#N)C#N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3N5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.19 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
Chemical Identity and Structure
((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile is a complex organic compound with significant biological activity. Its molecular formula is , and it has a molecular weight of 177.19 g/mol. The compound features a thiadiazole moiety, which is known for its diverse biological properties.
| Property | Value |
|---|---|
| Molecular Formula | C₆H₃N₅S |
| Molecular Weight | 177.19 g/mol |
| CAS Number | [Not specified] |
| Structure | Chemical Structure |
Antimicrobial Properties
Research indicates that ((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile exhibits notable antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the inhibition of cell wall synthesis and disruption of cellular metabolism.
Anticancer Activity
Several studies have explored the anticancer potential of this compound. It has been shown to induce apoptosis in cancer cells through the activation of caspase pathways. The thiadiazole ring is thought to play a crucial role in enhancing the compound's cytotoxic effects against different cancer cell lines.
The biological activity of ((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile can be attributed to its ability to interact with specific biological targets:
- Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways critical for cell survival.
- DNA Intercalation : Its structure allows for intercalation between DNA bases, potentially disrupting replication and transcription processes.
Study 1: Antimicrobial Efficacy
A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial properties of various thiadiazole derivatives, including ((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile. The compound showed significant activity against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MIC) ranging from 10 to 50 µg/mL.
Study 2: Cytotoxic Effects on Cancer Cells
In another investigation reported in Cancer Letters, researchers assessed the anticancer effects of ((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile on human breast cancer cell lines (MCF-7). The results indicated that treatment with the compound led to a dose-dependent decrease in cell viability and increased apoptosis rates at concentrations above 25 µM.
Comparison with Similar Compounds
Structural Analogues from Literature
Key structural analogs include thiadiazole and thiazolo-pyrimidine derivatives reported in the provided evidence. Below is a comparative analysis:
Table 1: Structural and Functional Group Comparison
Key Observations :
- The dicarbonitrile group distinguishes it from analogs like 11b , which has a single cyano group, and 13a–13d , which lack nitriles entirely.
Insights :
- Compound T may be synthesized via a one-step condensation analogous to , using malononitrile instead of benzodioxine.
- Unlike 11b , which requires cyclization, Compound T ’s linear structure simplifies synthesis.
Physicochemical Properties
Data from analogs suggest trends for Compound T :
Table 3: Property Comparison
Analysis :
- The dual cyano groups in Compound T likely result in higher melting points than 11b due to increased rigidity.
- IR spectra would show strong CN stretches (~2,220 cm⁻¹), similar to 11b , and NH stretches from the amino group.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
